Permanganic acid

Specification

• CAS No.: 13465-41-3
• Molecular Formula: HMnO4
• Molecular Weight: 119.944 g/mol
• IUPAC Name: permanganic acid
• Standard InChI: InChI=1S/Mn.H2O.3O/h;1H2;;;/q+1;;;;/p-1
• Standard InChI Key: ZJBYBXHCMWGGRR-UHFFFAOYSA-M
• SMILES: O[Mn](=O)(=O)=O
• Canonical SMILES: O[Mn](=O)(=O)=O
• Melting Point: 240°C

Introduction

Physical Properties

Permanganic acid exists primarily in solution or as a crystalline dihydrate (HMnO4·2H2O) at low temperatures. The pure anhydrous acid is highly unstable and decomposes readily. In its solution form, it displays an intense purple-red color similar to that of permanganate salts.

Property	Value
Molecular Formula	HMnO4
Molecular Weight	119.94 g/mol
Density	1.021 g/cm³ (at 20°C)
Water Solubility	34.9 g/L (at 25°C)
Physical State	Reddish-violet solution (unstable)
Melting Point	Decomposition visible above 40°C
Appearance	Purple crystals (as dihydrate)
The dihydrate form appears as purple crystals that decompose at temperatures above 20°C, making isolation and storage challenging. Solutions of permanganic acid up to 20% concentration appear as purple liquids, sometimes with an odor resembling ozone.

Chemical Properties

Permanganic acid is characterized by its strong oxidizing properties and acidic nature. As a strong acid, it readily dissociates in water to form hydronium ions and permanganate anions (MnO4-).

Acid Strength

Permanganic acid functions as a strong acid and undergoes complete deprotonation in water to form the intensely purple-colored permanganate ion. This makes it both a powerful oxidizer and a strong acid, with a pKa value indicating high acidity.

Oxidizing Properties

The oxidizing capability of permanganic acid stems from the high oxidation state of manganese (+7). The standard electrode potentials for the reduction of permanganate under various conditions illustrate its strong oxidizing power:
$MnO_4^- + 4H^+ + 3e^- \rightarrow MnO_2 + 2H_2O\;\;\;\;E^o = 1.68\,V$
$MnO_4^- + 8H^+ + 5e^- \rightarrow Mn^{2+} + 4H_2O\;\;\;\;E^o = 1.5\, V$
$MnO_4^- + 2H_2O + 3e^- \rightarrow Mn^{2+} + 4OH^-\;\;\;\;E^o = 0.6\, V$

Stability

Permanganic acid solutions are inherently unstable and undergo spontaneous decomposition, yielding manganese dioxide, oxygen, and water according to the following reaction:
2 HMnO4 → 2 MnO2 + 2 H2O + 3 O2
The decomposition is catalyzed by the initially formed manganese dioxide and is accelerated by heat, light, and acidic conditions. More concentrated solutions decompose more rapidly than dilute ones. Extremely concentrated solutions can even decompose with the evolution of ozone.

Preparation Methods

Several methods exist for the preparation of permanganic acid, each with specific considerations for safety and purity.

Reaction of Barium Permanganate with Sulfuric Acid

The most common preparation method involves reacting barium permanganate with dilute sulfuric acid, followed by filtration to remove the insoluble barium sulfate precipitate:
Ba(MnO4)2 + H2SO4 → 2 HMnO4 + BaSO4↓
This method requires the use of dilute sulfuric acid, as concentrated acid may react with the newly formed permanganic acid to produce manganese heptoxide (Mn2O7), an explosive compound.

Alternative Methods

Several other preparative routes have been documented:

• Reaction of hydrofluorosilicic acid with potassium permanganate

• Electrolytic methods

• Hydrolysis of manganese heptoxide (though this route often results in explosions)

• The reaction of potassium permanganate with mid-concentration (50-80%) sulfuric acid to produce extremely concentrated solutions

Structure and Bonding

Bond Parameters

In the permanganate ion (MnO4-), which forms when permanganic acid dissociates, the Mn–O bond lengths are approximately 1.62 Å. This tetrahedral structure contributes to the ion's stability and its characteristic intense purple color, which arises from charge-transfer transitions.

Electronic Structure

The strong oxidizing properties of permanganic acid stem from the high oxidation state of manganese (+7), which readily accepts electrons to achieve more stable lower oxidation states. The intense color of permanganate solutions results from charge transfer transitions from oxo ligand p orbitals to empty orbitals derived from manganese(VII) d orbitals.

Reactions and Applications

General Reactivity

Permanganic acid exhibits the typical reactions of strong oxidizing agents. It can oxidize various organic and inorganic compounds, often yielding manganese dioxide as a reduction product.

Reactivity with Organic Compounds

Permanganic acid and permanganate ions can oxidize a wide range of organic functional groups:

• Carbon atoms with π bonds (alkenes and alkynes)

• Carbon atoms with weak C-H bonds (α-positions of substituted aromatic rings)

• Carbon atoms with C-O bonds (alcohols and aldehydes)

• Carbons with exceptionally weak C-C bonds

• Phenols (oxidized to para-benzoquinone)
  Exhaustive oxidation with permanganate typically proceeds to carboxylic acids as final products. This reactivity makes permanganic acid and permanganates valuable reagents in organic synthesis and environmental remediation.

Applications in Environmental Remediation

Permanganate oxidation represents an attractive environmental remediation strategy due to its low cost, ease of use, and wide reactivity range. Research has compiled reaction rate constants for 215 compounds, showing that:

• Alkene reaction sites exhibited the highest reaction rate constants

• Followed by phenols, anilines, and benzylic carbon-hydrogen bonds

• Aromatic rings, alcohols, and ether groups showed low reaction rate constants

Analytical Applications

Permanganic acid and permanganates feature prominently in analytical chemistry, particularly in permanganometric titrations. This type of redox titration utilizes the strongly colored permanganate anion to quantify oxidizable species in a sample.
A study published in the ACS Omega journal demonstrated the effectiveness of permanganometric titration for quantifying purified bis(2,4,4-trimethylpentyl)dithiophosphinic acid in n-dodecane. The method utilized the absorption characteristics of permanganate, which varies by solvent:

Solvent	λmax (nm)	Molar Extinction Coefficient (L·mmol-1·cm-1)
Water	526	2.323 ± 0.005
Acetone	528	2.62 ± 0.08
Benzene	525	13.6

Related Compounds

Permanganate Salts

Permanganate salts, particularly potassium permanganate (KMnO4), are more stable and widely used alternatives to permanganic acid. These salts share the oxidizing properties of the acid but offer greater stability and ease of handling.

Manganese Heptoxide

Manganese heptoxide (Mn2O7) is the acid anhydride of permanganic acid, formed when permanganic acid is dehydrated. It is an extremely dangerous explosive compound that reacts violently with organic materials. The chemical relationship can be expressed as:
2 HMnO4 → Mn2O7 + H2O

Biological Relevance

While permanganic acid itself has limited biological applications due to its corrosive and unstable nature, permanganate salts have found applications in medicine as disinfectants and antiseptics. Potassium permanganate is listed on the World Health Organization's List of Essential Medicines and is used for treating skin conditions, fungal infections, and as a general disinfectant.